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Compound of Interest

Compound Name: Resolvin D2-d5

Cat. No.: B586486

For researchers, scientists, and drug development professionals, ensuring a safe and
compliant laboratory environment is paramount. This guide provides essential, step-by-step
procedures for the proper disposal of Resolvin D2-d5, a deuterated form of a potent lipid
mediator used in inflammation research. Adherence to these guidelines will help mitigate risks
and ensure the responsible management of this chemical.

Resolvin D2-d5, while a valuable research tool, is classified as a highly flammable liquid and
can cause serious eye irritation.[1] The provided Safety Data Sheet (SDS) indicates that it
should be handled with care, employing appropriate personal protective equipment (PPE) and
working in a well-ventilated area.[1]

Chemical and Physical Properties

A clear understanding of the chemical's properties is foundational to safe handling and
disposal.
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Property Value

CAS Number 1881277-33-3

Molecular Formula C22H27D505

Formula Weight 381.5 g/mol

Formulation A solution in ethanol

Purity >99% deuterated forms (d1-d5)
Amax 289, 302, 316 nm

Data sourced from Cayman Chemical and Biomol.com[2][3]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of small quantities of Resolvin
D2-d5 typically used in a laboratory setting.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene), safety
goggles or a face shield, and a lab coat.

2. Waste Collection:

o All waste materials contaminated with Resolvin D2-d5, including pipette tips, empty vials,
and contaminated wipes, should be collected in a designated and clearly labeled hazardous
waste container.

e The container should be made of a material compatible with ethanol, the solvent in which
Resolvin D2-d5 is typically supplied.

3. Segregation of Waste:

e Do not mix Resolvin D2-d5 waste with other incompatible waste streams. It should be
segregated as a flammable liquid waste.
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4. Labeling:

o Clearly label the hazardous waste container with "Hazardous Waste," "Flammable Liquid,"
and "Resolvin D2-d5 in Ethanol.” Include the date of waste accumulation.

5. Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated, and cool location, away
from sources of ignition such as heat, sparks, and open flames.[1]

6. Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

e Crucially, do not pour Resolvin D2-d5 down the drain or dispose of it in regular trash. It is
advised not to allow the substance to enter sewers or surface/ground water.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process, ensuring a clear and
concise understanding of the necessary steps.
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Caption: Workflow for the proper disposal of Resolvin D2-d5.
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By following these procedures, you contribute to a safer laboratory environment and ensure
compliance with regulations, building a foundation of trust in your laboratory's safety and
chemical handling practices. This information is intended to supplement, not replace, your
institution's specific safety protocols. Always consult your EHS department for guidance on
local regulations and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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